1-(Methoxymethyl)-2,6-dimethylcyclohexanol

• IUPAC Name: 1-(methoxymethyl)-2,6-dimethylcyclohexan-1-ol
• InChI: InChI=1S/C10H20O2/c1-8-5-4-6-9(2)10(8,11)7-12-3/h8-9,11H,4-7H2,1-3H3
• InChI Key: HFKWDFSCAUIPRW-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCC(C1(COC)O)C
• Molecular Formula: C10H20O2
• Molecular Weight: 172.26 g/mol
• CAS No.: 1936137-03-9

Description

1-(Methoxymethyl)-2,6-dimethylcyclohexanol is a useful research compound. Its molecular formula is C10H20O2 and its molecular weight is 172.268. The purity is usually 95%.
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Scientific Research Applications

Photoremovable Protecting Groups in Organic Synthesis

One application of 1-(methoxymethyl)-2,6-dimethylcyclohexanol and related compounds is as a photoremovable protecting group in organic synthesis. These compounds can be used in the synthesis of complex molecules where selective activation or deactivation of certain functional groups is required. This approach is particularly valuable in the field of biochemistry for the creation of "caged compounds" (Zabadal et al., 2001).

Synthesis of 1-Methoxycyclohexene

The compound has also been used in the synthesis of 1-methoxycyclohexene. This process involves the reaction of cyclohexanone with dimethyl orthoformate, which is then subjected to cleavage under specific conditions, yielding 1-methoxycyclohexene with a high overall yield. This method demonstrates the compound's role in facilitating chemical transformations (Shi, 2006).

Molecular Structure Characterization

This compound related compounds have been characterized for their molecular structure in various studies. For instance, the structural features of venlafaxine, which is closely related to the compound , were examined to understand its molecular conformation and hydrogen bonding (Tessler & Goldberg, 2004).

Isotope Effects on Conformational Equilibria

Research has also focused on the isotope effects on conformational equilibria in derivatives of cyclohexane, including compounds like this compound. These studies are significant in understanding the physical chemistry of these molecules and their behavior under various conditions (Baldry & Robinson, 1977).

Biological Stereoselective Reduction

In biological contexts, the compound has been studied for its stereoselective reduction by microorganisms like Glomerella cingulata. This research is important in the field of biotechnology and organic chemistry, where enantioselective synthesis and transformation of molecules are crucial (Miyazawa, Okamura, & Kameoka, 1999).

Photorearrangement in Organic Chemistry

Studies have also explored the photorearrangement of aryl naphthylmethyl ethers, a process in which compounds like this compound can play a role. These reactions are significant in the synthesis of various organic compounds and in understanding the behavior of these molecules under light exposure (Yoshimi et al., 1998).